Cas no 23008-68-6 (2-(1,2-benzoxazol-3-yl)acetamide)

• Product Name: 2-(1,2-benzoxazol-3-yl)acetamide
• CAS No: 23008-68-6
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• MDL: MFCD11643539
• CID: 276595
• PubChem ID: 323639
• Update Time: 2025-04-19

2-(1,2-benzoxazol-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazole-3-acetamide
• 2-(1,2-Benzisoxazol-3-yl)acetamide
• 2-(1,2-benzoxazol-3-yl)acetamide
• 1,2-Benzisooxazol-3-acetamid
• 1,2-Benzisoxazol-3-essigsaeureamid
• 2-(benzo[d]isoxazol-3-yl)acetamide
• 2-benzo[d]isoxazol-3-yl-acetamide
• AC1L891Z
• AC1Q4ZLB
• CTK1A5619
• NSC285671
• SureCN2793131
• EN300-69040
• CS-0258079
• DTXSID60314559
• Z101186134
• 2-(1,2-benzoxazol-3-yl)acetamide, AldrichCPR
• 23008-68-6
• 2-(1, 2-benzoxazol-3-yl)acetamide
• A912719
• NSC-285671
• AKOS009024771
• TS-02438
• SCHEMBL2793131

• MDL： MFCD11643539
• Inchi： 1S/C9H8N2O2/c10-9(12)5-7-6-3-1-2-4-8(6)13-11-7/h1-4H,5H2,(H2,10,12)
• InChI Key： WAOWHBKLGGZHMR-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(CC(N)=O)=N1

Computed Properties

• Exact Mass: 176.05864
• Monoisotopic Mass: 176.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• Density: 1.322
• Boiling Point: 432.8°Cat760mmHg
• Flash Point: 215.6°C
• Refractive Index: 1.633
• PSA: 69.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles